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Compound of Interest

Compound Name: C.I. Acid yellow 3

Cat. No.: B7818542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Quinoline

Yellow (WS - Water Soluble) as a pH indicator for titrations and other applications in acidic

environments.

Introduction
Quinoline Yellow WS (Water Soluble), also known as C.I. Acid Yellow 3, is a synthetic dye

commonly used in food, cosmetics, and pharmaceuticals.[1] In the context of analytical

chemistry, it serves as a pH indicator, particularly useful for titrations in highly acidic conditions

due to its low pKa value.[2][3] The color transition of Quinoline Yellow occurs in a pH range that

is often challenging for more common indicators.

Principle of Operation
Like other pH indicators, Quinoline Yellow WS is a weak acid that exhibits a distinct color

change as it transitions between its protonated (acidic) and deprotonated (basic) forms. The

equilibrium between these two forms is dependent on the hydrogen ion (H+) concentration in

the solution. The pKa of Quinoline Yellow WS is approximately 1.8, indicating that the color

change occurs in a very acidic medium.[3]

The general mechanism for a weak acid indicator (HIn) is as follows:

HIn (Color A) ⇌ H⁺ + In⁻ (Color B)
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In strongly acidic solutions (pH < pKa), the equilibrium shifts to the left, favoring the protonated

form (HIn), which displays "Color A". As the pH increases (becomes less acidic), the equilibrium

shifts to the right, favoring the deprotonated form (In⁻), which displays "Color B".

Quantitative Data
The key quantitative parameters for Quinoline Yellow WS as a pH indicator are summarized in

the table below.

Parameter Value Reference(s)

Chemical Name
Sodium 2-(1,3-dioxoindan-2-

yl)quinolinedisulfonate
[1]

Synonyms
C.I. Acid Yellow 3, Food Yellow

13, D&C Yellow No. 10
[1]

CAS Number 8004-92-0 [2]

pKa 1.8 [3]

pH Transition Range ~1.0 - 2.5 Inferred from pKa

Color in Acidic Form (pH < 1.8) Greenish-Yellow [1]

Color in Basic Form (pH > 1.8) Yellow Inferred

Stable pH Range 1 - 9

Signaling Pathway and Experimental Workflow
Chemical Mechanism of Color Change
The color change of Quinoline Yellow is attributed to the protonation and deprotonation of the

nitrogen atom in the quinoline ring system. In a highly acidic environment (pH < 1.8), the

nitrogen atom accepts a proton, leading to a change in the molecule's electronic structure and

thus its light-absorbing properties, resulting in a greenish-yellow color. As the solution becomes

less acidic (pH > 1.8), the nitrogen is deprotonated, and the molecule reverts to its yellow form.
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Legend

Protonated Deprotonated Quinoline Yellow (Protonated)
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⇌
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+
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Caption: Protonation equilibrium of Quinoline Yellow.

Experimental Workflow for Acid-Base Titration
The following diagram illustrates the typical workflow for performing an acid-base titration using

Quinoline Yellow as an indicator.
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Start

Prepare 0.1% (w/v)
Quinoline Yellow Solution

Pipette a known volume
of acidic analyte into a flask

Add 2-3 drops of
Quinoline Yellow indicator

Solution is Greenish-Yellow Fill burette with a
standardized strong base (e.g., NaOH)

Titrate with strong base
while stirring

Observe for the first permanent
color change to yellow

Record the volume of
titrant used

Endpoint Reached

Calculate the concentration
of the analyte

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Quinoline Yellow WS - Wikipedia [en.wikipedia.org]

2. Evaluation of Color Models for Quantitative Determination of Food Dyes using
Smartphone-Based Digital Image Analysis | Halim | JKPK (Jurnal Kimia dan Pendidikan
Kimia) [jurnal.uns.ac.id]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes: Quinoline Yellow as a pH Indicator in
Acidic Environments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7818542#quinoline-yellow-as-a-ph-indicator-in-
acidic-environments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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